Cas no 2227864-39-1 (rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227864-39-1
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6508520
• PubChem ID: 165796471
• Update Time: 2025-08-05

rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1981832
• 2227864-39-1

• Inchi： 1S/C11H12ClNO2/c1-11(2)8(9(11)10(14)15)6-3-4-7(12)13-5-6/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： SAPASSPEODBZQU-BDAKNGLRSA-N
• SMILES： ClC1=CC=C(C=N1)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227864-39-1)

The compound rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227864-39-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and agrochemicals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic or industrial uses.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of pyrethroid-like insecticides, which are known for their high efficacy and low mammalian toxicity. The stereochemistry of the compound, particularly the (1R,3R) configuration, has been shown to significantly influence its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and confirm its stereochemical purity.

In the context of medicinal chemistry, rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its potential as a building block in the development of novel pharmaceuticals. Its unique cyclopropane ring structure and chloropyridinyl moiety make it a promising candidate for the design of enzyme inhibitors and receptor modulators. Recent in vitro studies have demonstrated its ability to interact with specific biological targets, although further in vivo studies are required to fully assess its therapeutic potential.

From an agrochemical perspective, this compound has shown promise as a precursor for the synthesis of next-generation insecticides. Its structural similarity to naturally occurring pyrethrins, combined with its synthetic accessibility, makes it an attractive candidate for the development of environmentally friendly pest control agents. Recent field trials have indicated that derivatives of this compound exhibit potent insecticidal activity against a broad spectrum of pests while maintaining favorable environmental and safety profiles.

The synthesis of rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been optimized in recent studies, with researchers developing more efficient and scalable routes. Key advancements include the use of asymmetric catalysis to improve stereoselectivity and the implementation of green chemistry principles to reduce waste and improve sustainability. These synthetic improvements have facilitated the production of the compound on a larger scale, enabling more extensive biological evaluation.

In conclusion, rac-(1R,3R)-3-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227864-39-1) represents a versatile and promising compound with applications spanning both pharmaceutical and agrochemical domains. Ongoing research continues to uncover new insights into its biological activity and potential uses, positioning it as a compound of significant interest in chemical biology and medicinal chemistry. Future studies are expected to further explore its mechanism of action and optimize its derivatives for specific applications.